Cas no 130853-32-6 (2,4-Bis-tert-butoxycarbonylamino Butyric Acid)

• Product Name: 2,4-Bis-tert-butoxycarbonylamino Butyric Acid
• CAS No: 130853-32-6
• MF: C₁₄H₂₆N₂O₆
• MW: 318.366044521332
• MDL: MFCD11858325
• CID: 1083868
• PubChem ID: 14160003
• Update Time: 2025-10-28

2,4-Bis-tert-butoxycarbonylamino Butyric Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis((tert-butoxycarbonyl)amino)butanoic acid
• 2,4-Bis({[(2-methyl-2-propanyl)oxy]carbonyl}amino)butanoic acid
• (+-)-2,3-Bis-(2-chlor-acetylamino)-propionsaeure
• (+-)-2,3-bis-(2-chloro-acetylamino)-propionic acid
• AC1L786R
• Boc-(Boc)-L
• Boc-Gly(CH2CH2NH-Boc)
• Boc-Gly-CH2-CH2-NH-Boc
• D-DAB-OH
• DL-2,3-Bis-chloracetamino-propionsaeure
• DL-2,3-bis-chloroacetylamino-propionic acid
• DL-2,4-bis((tert-butoxycarbonyl)amino)butyric acid
• NSC203443
• 2,4-Bis(Boc-amino)-butanoic acid
• 2,4-BIS-TERT-BUTOXYCARBONYLAMINO-BUTYRIC ACID
• Butanoic acid, 2,4-bis[[(1,1-dimethylethoxy)carbonyl]amino]-
• C14H26N2O6
• SB32757
• SY046709
• SB38586
• (2R)-2,4-bis({[(tert-butoxy)carbonyl]amino})butanoic acid
• SCHEMBL2850443
• MFCD11858326
• CS-0342311
• (2R)-2,4-bis[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• 2,4-Bis-tert-butoxycarbonylamino-butyric acid, AldrichCPR
• SB36731
• JIYZOHCBABALOE-UHFFFAOYSA-N
• MFCD11858325
• 2,4-Bis-t-butoxycarbonylamino-butyric acid (Boc-DL-Dab(Boc)-OH)
• 2,4-Bis((tert-butoxycarbonyl)amino)butanoicacid
• 2,4-bis({[(tert-butoxy)carbonyl]amino})butanoic acid
• 130853-32-6
• F80313
• (R)-2,4-Bis((tert-butoxycarbonyl)amino)butanoic acid
• 2,4-bis((tert-butoxycarbonyl)amino)butyric acid
• 2,4-bis[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• DB-260358
• 2,4-Bis-tert-butoxycarbonylamino Butyric Acid

• MDL： MFCD11858325
• Inchi： 1S/C14H26N2O6/c1-13(2,3)21-11(19)15-8-7-9(10(17)18)16-12(20)22-14(4,5)6/h9H,7-8H2,1-6H3,(H,15,19)(H,16,20)(H,17,18)
• InChI Key： JIYZOHCBABALOE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.17918
• Monoisotopic Mass: 318.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.96

Additional information on 2,4-Bis-tert-butoxycarbonylamino Butyric Acid

2,4-Bis-tert-butoxycarbonylamino Butyric Acid (CAS No. 130853-32-6): An Overview

2,4-Bis-tert-butoxycarbonylamino butyric acid (CAS No. 130853-32-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structural features, which include two tert-butoxycarbonyl (Boc) protecting groups and a carboxylic acid moiety. These properties make it an essential building block in the synthesis of various biologically active molecules, particularly in the development of peptides and proteins.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis due to its stability under acidic conditions and its ease of removal under mild basic conditions. This characteristic allows for the sequential addition of amino acids without premature deprotection, ensuring the integrity of the growing peptide chain. The presence of two Boc groups in 2,4-Bis-tert-butoxycarbonylamino butyric acid provides additional control over the reactivity and selectivity during synthesis, making it an invaluable reagent in the laboratory.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 2,4-Bis-tert-butoxycarbonylamino butyric acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability and reduced immunogenicity.

In addition to its role in peptide synthesis, 2,4-Bis-tert-butoxycarbonylamino butyric acid has also found applications in the study of protein-protein interactions. Researchers at the University of California, San Francisco, utilized this compound to develop a series of small molecules that can selectively disrupt specific protein-protein interactions involved in cancer signaling pathways. These findings have significant implications for the development of targeted cancer therapies that can inhibit these interactions with high specificity and minimal side effects.

The carboxylic acid moiety in 2,4-Bis-tert-butoxycarbonylamino butyric acid further enhances its utility by allowing for a wide range of chemical modifications. For example, this functional group can be readily converted into esters, amides, or other derivatives through standard organic reactions. This flexibility is crucial for optimizing the physicochemical properties of final products, such as their solubility, stability, and bioavailability.

From a safety perspective, 2,4-Bis-tert-butoxycarbonylamino butyric acid is generally considered safe for laboratory use when proper handling and storage protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid skin contact or inhalation. Appropriate personal protective equipment (PPE) should always be worn when working with this compound.

In conclusion, 2,4-Bis-tert-butoxycarbonylamino butyric acid (CAS No. 130853-32-6) is a valuable reagent with diverse applications in medicinal chemistry and biochemistry. Its unique structural features and versatility make it an essential tool for researchers working on peptide synthesis, protein-protein interactions, and the development of novel therapeutic agents. As research continues to advance in these areas, the importance of this compound is likely to grow even further.